Cas no 1060817-40-4 (3-(3-Fluorophenyl)tetrahydro-3-furancarbaldehyde)

3-(3-Fluorophenyl)tetrahydro-3-furancarbaldehyde structure
1060817-40-4 structure
Product Name:3-(3-Fluorophenyl)tetrahydro-3-furancarbaldehyde
CAS No:1060817-40-4
MF:C11H11FO2
MW:194.202246904373
MDL:MFCD11053959
CID:1087497
PubChem ID:45791176
Update Time:2025-04-20

3-(3-Fluorophenyl)tetrahydro-3-furancarbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Fluorophenyl)tetrahydrofuran-3-carbaldehyde
    • 3-(3-fluorophenyl)tetrahydro-3-furancarbaldehyde(SALTDATA
    • 3-(3-fluorophenyl)tetrahydro-3-furancarbaldehyde(SALTDATA: FREE)
    • J-001541
    • AKOS006309499
    • 1060817-40-4
    • 3-(3-FLUOROPHENYL)TETRAHYDRO-3-FURANCARBALDEHYDE
    • MFCD11053959
    • 3-(3-fluorophenyl)oxolane-3-carbaldehyde
    • CS-0325338
    • G85369
    • 3-(3-Fluorophenyl)tetrahydro-3-furancarbaldehyde
    • MDL: MFCD11053959
    • Inchi: 1S/C11H11FO2/c12-10-3-1-2-9(6-10)11(7-13)4-5-14-8-11/h1-3,6-7H,4-5,8H2
    • InChI Key: XCVYIQJSZQHJSE-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C1(C=O)COCC1

Computed Properties

  • Exact Mass: 194.07430775g/mol
  • Monoisotopic Mass: 194.07430775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 26.3Ų

3-(3-Fluorophenyl)tetrahydro-3-furancarbaldehyde Pricemore >>

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